molecular formula C11H11FN2O3 B8685812 3-Fluoro-1-(4-nitrophenyl)piperidin-4-one CAS No. 648920-56-3

3-Fluoro-1-(4-nitrophenyl)piperidin-4-one

Cat. No.: B8685812
CAS No.: 648920-56-3
M. Wt: 238.21 g/mol
InChI Key: ZZCXENGKHXWVFB-UHFFFAOYSA-N
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Description

3-Fluoro-1-(4-nitrophenyl)piperidin-4-one is a useful research compound. Its molecular formula is C11H11FN2O3 and its molecular weight is 238.21 g/mol. The purity is usually 95%.
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Properties

CAS No.

648920-56-3

Molecular Formula

C11H11FN2O3

Molecular Weight

238.21 g/mol

IUPAC Name

3-fluoro-1-(4-nitrophenyl)piperidin-4-one

InChI

InChI=1S/C11H11FN2O3/c12-10-7-13(6-5-11(10)15)8-1-3-9(4-2-8)14(16)17/h1-4,10H,5-7H2

InChI Key

ZZCXENGKHXWVFB-UHFFFAOYSA-N

Canonical SMILES

C1CN(CC(C1=O)F)C2=CC=C(C=C2)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

The mixture of 4-(4-trimethylsilyloxy-piperidin-1-yl)-nitrobenzene (101 mmol), selectfluor (101 mmol) in acetonitrile (100 ml) was stirred for 4 hours. The solvent was removed under reduced pressure and to the residual mass was extracted into ethyl acetate water mixture. The combined organic layer was dried and removal of the solvent afforded title compound in 95% yield.
Name
4-(4-trimethylsilyloxy-piperidin-1-yl)-nitrobenzene
Quantity
101 mmol
Type
reactant
Reaction Step One
Quantity
101 mmol
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Yield
95%

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